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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B12436104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,9-Caryolanediol 9-acetate is a sesquiterpenoid natural product belonging to the

caryophyllane class. Sesquiterpenoids are a diverse group of C15 isoprenoids widely

distributed in the plant kingdom, known for their significant biological activities. This technical

guide provides a comprehensive overview of the physicochemical properties of 1,9-
Caryolanediol 9-acetate, detailed experimental protocols for its isolation and characterization,

and insights into its potential biological significance.

Physicochemical Properties
The structural and physical characteristics of 1,9-Caryolanediol 9-acetate are fundamental to

its isolation, characterization, and potential applications in drug development. A summary of its

key physicochemical properties is presented in Table 1.

Data Presentation
Table 1: Physicochemical Properties of 1,9-Caryolanediol 9-acetate
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Property Value Source

IUPAC Name

[(1R,2S,5R,8S,9S)-1-hydroxy-

4,4,8-trimethyl-9-

tricyclo[6.3.1.02,5]dodecanyl]

acetate

-

CAS Number 155488-34-9 [1][2][3][4]

Molecular Formula C₁₇H₂₈O₃ [2][4]

Molecular Weight 280.4 g/mol [5]

Physical Description Powder -

Boiling Point 353.3 ± 35.0 °C at 760 mmHg [5]

Density 1.1 ± 0.1 g/cm³ [5]

Flash Point 135.3 ± 18.7 °C [5]

Solubility

Based on its chemical

structure, 1,9-Caryolanediol 9-

acetate is expected to be

soluble in organic solvents like

methanol, ethanol, chloroform,

and ethyl acetate, and

sparingly soluble in water.

Inferred

SMILES

CC(=O)O[C@H]1CC[C@@]2(

O)C[C@]1(C)CC[C@@H]1[C

@@H]2CC1(C)C

[4]

InChI

InChI=1S/C17H28O3/c1-

11(18)20-14-6-8-17(4,19)9-

12(14)10-13-5-7-16(13,2)3

[5]

Experimental Protocols
The following section outlines detailed methodologies for the isolation and characterization of

1,9-Caryolanediol 9-acetate from a natural source, based on established protocols for

caryophyllane sesquiterpenoids.
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Isolation of 1,9-Caryolanediol 9-acetate
The isolation of caryophyllane sesquiterpenoids typically involves extraction from a plant

source followed by chromatographic separation.

Workflow for Isolation
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Plant Material (e.g., leaves, stems)

Solvent Extraction
(e.g., with methanol or ethanol)

Filtration and Concentration

Crude Extract

Column Chromatography
(Silica Gel)

Eluted Fractions

Thin Layer Chromatography (TLC)
Analysis of Fractions

Preparative High-Performance
Liquid Chromatography (HPLC)

Combine fractions
with similar profiles

Isolated 1,9-Caryolanediol 9-acetate
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Isolated Compound

Mass Spectrometry (MS)
(e.g., ESI-MS) Infrared (IR) Spectroscopy Nuclear Magnetic Resonance (NMR)

(¹H, ¹³C, COSY, HSQC, HMBC)

Determine Molecular Formula

Confirmed Structure of
1,9-Caryolanediol 9-acetate

Identify Functional Groups
(e.g., -OH, C=O)

Elucidate 2D Structure and
Relative Stereochemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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